Cas no 775242-37-0 (N-Dodecanoyl-L-alanine)

• Product Name: N-Dodecanoyl-L-alanine
• CAS No: 775242-37-0
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 68811
• PubChem ID: 13854541
• Update Time: 2025-05-21

N-Dodecanoyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Dodecanoyl-L-alanine
• 3-(Lauroylamino)propionic acid
• N-DODECANOYL-ALANINE
• CS-W010095
• N-Lauroyl-L-alanine
• MFCD00216726
• UYTOHYBIBPDOKX-ZDUSSCGKSA-N
• (2S)-2-(dodecanoylamino)propanoic acid
• lauroylalanine
• 28C647HPX6
• N-Lauroyl-L-alanine, >=99.0% (TLC)
• HY-W009379
• UNII-28C647HPX6
• CCA55874
• A839124
• (S)-2-Dodecanamidopropanoic acid
• 15-DINITROANTHRAQUINONE97
• (S)-2-Dodecanamidopropanoicacid
• lauroyl alanine
• Aminiosurfact LA
• N-Lauroylalanine
• Q27254300
• SCHEMBL341790
• Lauroyl alanine [INCI]
• AKOS010368214
• N-lauroyl-l-ala
• 775242-37-0
• L0349
• AS-10512
• dodecanoyl-L-alanine
• L-Alanine, N-(1-oxododecyl)-
• 52558-74-4

• Inchi： 1S/C15H29NO3/c1-3-4-5-6-7-8-9-10-11-12-14(17)16-13(2)15(18)19/h13H,3-12H2,1-2H3,(H,16,17)(H,18,19)/t13-/m0/s1
• InChI Key： UYTOHYBIBPDOKX-ZDUSSCGKSA-N
• SMILES： O=C(CCCCCCCCCCC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 271.21500
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 3.88750

Additional information on N-Dodecanoyl-L-alanine

Comprehensive Overview of N-Dodecanoyl-L-alanine (CAS No. 775242-37-0): Properties, Applications, and Innovations

N-Dodecanoyl-L-alanine (CAS No. 775242-37-0) is a specialized organic compound that has garnered significant attention in the fields of biochemistry, cosmetics, and material science. This fatty acid-amino acid conjugate combines the hydrophobic properties of dodecanoic acid (lauric acid) with the hydrophilic characteristics of L-alanine, making it a versatile ingredient in formulations requiring balanced amphiphilicity. Its unique structure enables applications ranging from biodegradable surfactants to peptide-based drug delivery systems, aligning with the growing demand for sustainable and biocompatible chemicals.

In recent years, the surge in interest for green chemistry and eco-friendly formulations has propelled research into compounds like N-Dodecanoyl-L-alanine. Consumers and industries alike are increasingly searching for alternatives to synthetic surfactants, with queries such as "natural-derived emulsifiers" and "amino acid-based surfactants" trending in scientific and commercial databases. This compound’s biodegradability and low toxicity profile position it as a promising candidate to meet these demands, particularly in cosmetic formulations and personal care products.

The molecular structure of N-Dodecanoyl-L-alanine features a 12-carbon acyl chain (dodecanoyl) linked to the amino group of L-alanine, a non-essential amino acid. This configuration grants it mild surfactant properties, making it suitable for sensitive skin applications. Studies highlight its potential in anti-aging creams, cleansing foams, and even hair conditioning agents, where it enhances texture while minimizing irritation. Such attributes resonate with the rising popularity of "clean beauty" and "hypoallergenic skincare" trends.

Beyond cosmetics, N-Dodecanoyl-L-alanine is explored for its role in nanotechnology and drug encapsulation. Its amphiphilic nature allows it to self-assemble into micelles or liposomes, facilitating the delivery of hydrophobic active ingredients. Researchers are investigating its use in targeted cancer therapies and nutraceutical carriers, addressing frequent search queries like "amino acid drug delivery systems" and "biocompatible nanomaterials." These applications underscore its cross-disciplinary relevance.

Synthetically, N-Dodecanoyl-L-alanine is produced via acylation reactions between L-alanine and dodecanoyl chloride, followed by purification to achieve high purity grades. Analytical techniques such as HPLC and mass spectrometry ensure quality control, critical for pharmaceutical and cosmetic compliance. Manufacturers emphasize GMP-certified production to meet stringent regulatory standards, a topic frequently searched by quality assurance professionals.

In summary, N-Dodecanoyl-L-alanine (CAS No. 775242-37-0) exemplifies innovation at the intersection of chemistry and sustainability. Its adaptability to green formulations, coupled with emerging biomedical applications, makes it a compound of enduring interest. As industries pivot toward bio-based solutions, this molecule is poised to play a pivotal role in shaping future technologies.